Cas no 1267470-51-8 (1-Isobutyryl-1H-indole-3-carbonitrile)

• Product Name: 1-Isobutyryl-1H-indole-3-carbonitrile
• CAS No: 1267470-51-8
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 4692458
• Update Time: 2025-06-09

1-Isobutyryl-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyryl-1H-indole-3-carbonitrile
• 1-(2-methylpropanoyl)-1H-indole-3-carbonitrile
• BBL035110
• STL417865

• Inchi： 1S/C13H12N2O/c1-9(2)13(16)15-8-10(7-14)11-5-3-4-6-12(11)15/h3-6,8-9H,1-2H3
• InChI Key： SESOAUBJJSQPGS-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1C=C(C#N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 212.095
• Monoisotopic Mass: 212.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8

Additional information on 1-Isobutyryl-1H-indole-3-carbonitrile

1-Isobutyryl-1H-indole-3-carbonitrile (CAS No. 1267470-51-8): An Emerging Compound in Medicinal Chemistry

1-Isobutyryl-1H-indole-3-carbonitrile (CAS No. 1267470-51-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its indole core and isobutyryl substituent, has been the subject of extensive research, particularly in the areas of cancer treatment and neurodegenerative diseases.

The chemical structure of 1-Isobutyryl-1H-indole-3-carbonitrile consists of an indole ring system with a cyano group at the 3-position and an isobutyryl group at the 1-position. The indole scaffold is a privileged structure in medicinal chemistry, known for its diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective effects. The addition of the isobutyryl group enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1-Isobutyryl-1H-indole-3-carbonitrile as a potent inhibitor of specific enzymes involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of histone deacetylases (HDACs), which are key regulators of gene expression and cell proliferation. By modulating HDAC activity, 1-Isobutyryl-1H-indole-3-carbonitrile can induce cell cycle arrest and apoptosis in cancer cells, thereby suppressing tumor growth.

In addition to its anticancer properties, 1-Isobutyryl-1H-indole-3-carbonitrile has shown promise in neurodegenerative disease research. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 1-Isobutyryl-1H-indole-3-carbonitrile could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-Isobutyryl-1H-indole-3-carbonitrile have also been investigated to assess its suitability for clinical applications. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it an attractive candidate for further development. Moreover, its low toxicity and high selectivity towards target enzymes contribute to its safety profile.

In conclusion, 1-Isobutyryl-1H-indole-3-carbonitrile (CAS No. 1267470-51-8) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it a valuable target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, 1-Isobutyryl-1H-indole-3-carbonitrile is poised to play a significant role in advancing treatments for various diseases.